Cas no 364794-23-0 (2-[(6-Bromo-pyridin-3-ylmethyl)-methyl-amino]-ethanol)

• Product Name: 2-[(6-Bromo-pyridin-3-ylmethyl)-methyl-amino]-ethanol
• CAS No: 364794-23-0
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• MDL: MFCD21097274
• CID: 2167828
• PubChem ID: 23437862
• Update Time: 2025-10-28

2-[(6-Bromo-pyridin-3-ylmethyl)-methyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(6-Bromo-pyridin-3-ylmethyl)-methyl-amino]-ethanol
• SY294008
• 2-[[(6-Bromo-3-pyridyl)methyl](methyl)amino]ethanol
• 2-(((6-Bromopyridin-3-yl)methyl)(methyl)amino)ethanol
• 2-[(6-bromopyridin-3-yl)methyl-methylamino]ethanol
• 364794-23-0
• SCHEMBL5255891
• MFCD21097274
• DB-251032

• MDL： MFCD21097274
• Inchi： 1S/C9H13BrN2O/c1-12(4-5-13)7-8-2-3-9(10)11-6-8/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： HZBPJRXWYTVUPZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CN(C)CCO

Computed Properties

• Exact Mass: 244.02113Da
• Monoisotopic Mass: 244.02113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.4Ų

Additional information on 2-[(6-Bromo-pyridin-3-ylmethyl)-methyl-amino]-ethanol

Introduction to 2-[(6-Bromo-pyridin-3-ylmethyl)-methyl-amino]-ethanol (CAS No. 364794-23-0)

2-[(6-Bromo-pyridin-3-ylmethyl)-methyl-amino]-ethanol (CAS No. 364794-23-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as BMPMEA, is characterized by its unique structural features and potential biological activities. The compound consists of a bromopyridine moiety linked to an ethanolamine backbone through a methylamine bridge, making it a valuable scaffold for the development of novel therapeutic agents.

The synthesis of 2-[(6-Bromo-pyridin-3-ylmethyl)-methyl-amino]-ethanol has been extensively studied, with various methodologies reported in the literature. One of the most common synthetic routes involves the reaction of 6-bromopyridine-3-carbaldehyde with methylamine and ethanolamine. This multi-step process typically yields high purity and good yields, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as the use of catalytic systems and solvent-free conditions.

In terms of its biological properties, 2-[(6-Bromo-pyridin-3-ylmethyl)-methyl-amino]-ethanol has shown promising activity in several areas. Studies have demonstrated its potential as a modulator of ion channels, particularly in the context of neuronal function. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to selectively inhibit certain types of potassium channels, which could have implications for the treatment of neurological disorders such as epilepsy and neuropathic pain.

Furthermore, BMPMEA has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that it can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in immune cells. This makes it a potential candidate for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-[(6-Bromo-pyridin-3-ylmethyl)-methyl-amino]-ethanol has also been studied to assess its suitability for therapeutic applications. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, it exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of BMPMEA in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including phase II trials focused on specific disease indications.

In addition to its therapeutic potential, 2-[(6-Bromo-pyridin-3-ylmethyl)-methyl-amino]-ethanol has also found applications in other areas of research. For example, it is used as a tool compound in biochemical assays to study protein-protein interactions and signaling pathways. Its ability to selectively modulate specific targets makes it a valuable reagent for both basic and applied research.

The future outlook for BMPMEA is promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs and drug delivery systems that can improve its pharmacological properties and expand its therapeutic window.

In conclusion, 2-[(6-Bromo-pyridin-3-ylmethyl)-methyl-amino]-ethanol (CAS No. 364794-23-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents and research tools. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.